Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate

• IUPAC Name: ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C12H19N3O2/c1-3-17-12(16)11-8-10(14-15(11)2)9-4-6-13-7-5-9/h8-9,13H,3-7H2,1-2H3
• InChI Key: ZBCQOYCLCHHKOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1C)C2CCNCC2
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol

Description

Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate, also known as MPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a therapeutic agent. MPP belongs to the class of pyrazole derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate is not fully understood, but it is believed to involve the modulation of various signaling pathways. Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been found to activate the Nrf2-Keap1 signaling pathway, which plays a role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activity of COX-2. Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate has also been found to increase the activity of antioxidant enzymes and reduce oxidative stress. In addition, Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its biological activities can be easily measured using various assays. However, one limitation of Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to fully understand the mechanism of action of Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate and its effects on neuronal function. In addition, research on the pharmacokinetics and toxicity of Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate is needed to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate involves a multistep process that begins with the reaction of 4-piperidone hydrochloride with ethyl acetoacetate to produce ethyl 4-piperidone-3-carboxylate. This intermediate product is then reacted with hydrazine hydrate to form ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate. The final product is obtained by purification through recrystallization.

Scientific Research Applications

Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate has been extensively studied for its potential use as a therapeutic agent. It has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Ethyl 2-methyl-5-piperidin-4-ylpyrazole-3-carboxylate has also been shown to have neuroprotective effects and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.